Cas no 1192777-36-8 (methyl (2S)-3-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}butanoate)

• Product Name: methyl (2S)-3-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}butanoate
• CAS No: 1192777-36-8
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 6177156
• PubChem ID: 51089564
• Update Time: 2025-05-20

methyl (2S)-3-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}butanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-3-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}butanoate
• EN300-26585294
• 1192777-36-8
• methyl (2S)-3-methyl-2-[(2-methylsulfanylpyridine-3-carbonyl)amino]butanoate
• methyl (2S)-3-methyl-2-{[2-(methylsulfanyl)pyridin-3-yl]formamido}butanoate
• Z169602800
• AKOS034799576

• Inchi： 1S/C13H18N2O3S/c1-8(2)10(13(17)18-3)15-11(16)9-6-5-7-14-12(9)19-4/h5-8,10H,1-4H3,(H,15,16)/t10-/m0/s1
• InChI Key： RJKIOUFOTFKPGY-JTQLQIEISA-N
• SMILES： S(C)C1C(=CC=CN=1)C(N[C@H](C(=O)OC)C(C)C)=O

Computed Properties

• Exact Mass: 282.10381361g/mol
• Monoisotopic Mass: 282.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.6Ų

Additional information on methyl (2S)-3-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}butanoate

Introduction to Methyl (2S)-3-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}butanoate (CAS No. 1192777-36-8)

Methyl (2S)-3-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}butanoate, a compound with the chemical identifier CAS No. 1192777-36-8, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial applications.

The molecular structure of this compound features a complex arrangement of functional groups, including a chiral center at the 2S configuration, which is critical for its pharmacological properties. The presence of a methylsulfanyl group and a formamido moiety further enhances its potential as a bioactive molecule. These structural elements contribute to its unique interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents that can modulate various biological pathways. Methyl (2S)-3-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}butanoate has emerged as a compound of interest due to its potential to interact with specific enzymes and receptors involved in disease processes. Its molecular design allows for selective binding, which is essential for achieving the desired therapeutic effects while minimizing side reactions.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that molecules with similar structural motifs can influence neurotransmitter systems, which are often dysregulated in conditions such as depression, anxiety, and neurodegenerative diseases. The chiral center in Methyl (2S)-3-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}butanoate plays a crucial role in determining its enantiomeric purity, which is essential for optimizing its pharmacological activity.

Furthermore, the compound's interaction with cellular signaling pathways has been explored in several preclinical studies. These studies have highlighted its potential to modulate key enzymes involved in inflammation and oxidative stress, which are implicated in various chronic diseases. By targeting these pathways, Methyl (2S)-3-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}butanoate may offer a novel approach to managing conditions such as arthritis and cardiovascular disease.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including chiral resolution and catalytic hydrogenation, are employed to achieve the desired stereoisomer. The complexity of its synthesis underscores the challenges and opportunities in developing such bioactive molecules for therapeutic use.

Recent advancements in computational chemistry have also contributed to the understanding of Methyl (2S)-3-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}butanoate's behavior. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are increasingly integral to drug discovery pipelines, enabling faster identification of promising candidates.

In clinical settings, the potential of Methyl (2S)-3-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}butanoate is being evaluated through rigorous testing protocols. Phase I trials have focused on assessing its safety profile and pharmacokinetic properties, while ongoing Phase II studies aim to explore its efficacy in specific therapeutic indications. The results from these trials will be crucial in determining its future development prospects.

The regulatory landscape for new pharmaceutical agents also plays a significant role in shaping the trajectory of Methyl (2S)-3-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}butanoate. Compliance with stringent guidelines set by agencies such as the FDA and EMA is essential for ensuring that it meets the necessary standards for safety and efficacy before reaching market approval.

As research continues to uncover new applications for this compound, collaborations between academic institutions and pharmaceutical companies will be vital in advancing its development. Such partnerships can leverage complementary expertise and resources to accelerate progress from bench to bedside.

The economic implications of successfully commercializing Methyl (2S)-3-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}butanoate cannot be overstated. It has the potential to address unmet medical needs and improve patient outcomes across multiple therapeutic areas. The investment required for its development underscores the importance of sustained research funding and innovation in pharmaceutical sciences.

In conclusion, Methyl (2S)-3-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}butanoate represents a significant advancement in medicinal chemistry with far-reaching implications for human health. Its unique structural features, combined with promising preclinical data, position it as a compound worthy of continued investigation. As research progresses and regulatory hurdles are overcome, this molecule may one day contribute to improved treatments for a variety of diseases.